N-(4-acetamidophenyl)-2-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)acetamide
• InChI: InChI=1S/C19H22N6O3/c1-12(26)22-13-5-7-14(8-6-13)23-16(27)10-24-11-20-17-15(18(24)28)9-21-25(17)19(2,3)4/h5-9,11H,10H2,1-4H3,(H,22,26)(H,23,27)
• InChI Key: RFDUVNNBANCJEZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)CN2C=NC3=C(C2=O)C=NN3C(C)(C)C
• Molecular Formula: C19H22N6O3
• Molecular Weight: 382.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups and a large number of atoms. The tert-butyl group is known for its unique reactivity pattern due to its crowded structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the different functional groups present. For example, the tert-butyl group is known for its unique reactivity pattern.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the different functional groups present. For example, the tert-butyl group could influence the compound’s solubility, boiling point, and other physical properties.

Scientific Research Applications

Antitumor Activity

A series of pyrazolo[3,4-d]pyrimidine derivatives, including N-(4-acetamidophenyl)-2-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide, have been synthesized and evaluated for their antitumor activities. One study found that these compounds exhibited mild to moderate antitumor activity against human breast adenocarcinoma cell lines, with some derivatives showing significant effectiveness (El-Morsy, El-Sayed, & Abulkhair, 2017).

Antimicrobial Properties

Research into pyrazolo[3,4-d]pyrimidine derivatives has also indicated potential antimicrobial properties. Some of the synthesized compounds in this class have been evaluated for their effectiveness against various bacterial strains, demonstrating promising antimicrobial activity (Bondock, Rabie, Etman, & Fadda, 2008).

Antioxidant Activity

Studies have also explored the antioxidant potential of pyrazolo[3,4-d]pyrimidine derivatives. Certain compounds within this group have shown antioxidant activities nearly equivalent to that of ascorbic acid, highlighting their potential as antioxidant agents (El‐Mekabaty, 2015).

Synthesis and Characterization

Various studies have focused on the synthesis and characterization of pyrazolo[3,4-d]pyrimidine derivatives, providing insights into their chemical structures and potential for further modification (Rahmouni et al., 2014).